Cas no 104113-74-8 (1-chloro-5-(chloromethyl)-2,3-dimethoxybenzene)

• Product Name: 1-chloro-5-(chloromethyl)-2,3-dimethoxybenzene
• CAS No: 104113-74-8
• MF: C₉H₁₀Cl₂O₂
• MW: 221.080501079559
• MDL: MFCD10000450
• CID: 1140770
• PubChem ID: 13697578
• Update Time: 2025-05-22

1-chloro-5-(chloromethyl)-2,3-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-5-(chloromethyl)-2,3-dimethoxy-
• 1-chloro-5-(chloromethyl)-2,3-dimethoxybenzene
• 104113-74-8
• EN300-1985181

• MDL： MFCD10000450
• Inchi： 1S/C9H10Cl2O2/c1-12-8-4-6(5-10)3-7(11)9(8)13-2/h3-4H,5H2,1-2H3
• InChI Key： WVZJTGBCTAVWHM-UHFFFAOYSA-N
• SMILES： ClC1=CC(CCl)=CC(=C1OC)OC

Computed Properties

• Exact Mass: 220.0059
• Monoisotopic Mass: 220.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Additional information on 1-chloro-5-(chloromethyl)-2,3-dimethoxybenzene

1-Chloro-5-(Chloromethyl)-2,3-Dimethoxybenzene: A Comprehensive Overview

1-Chloro-5-(chloromethyl)-2,3-dimethoxybenzene is a complex organic compound with the CAS number 104113-74-8. This compound is characterized by its unique structure, which includes a benzene ring substituted with chlorine atoms and methoxy groups. The presence of these functional groups imparts specific chemical properties that make this compound of interest in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 1-chloro-5-(chloromethyl)-2,3-dimethoxybenzene involves a series of carefully controlled reactions. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the chloromethyl group. These methods not only improve yield but also reduce the environmental footprint of the synthesis process.

The chemical structure of 1-chloro-5-(chloromethyl)-2,3-dimethoxybenzene plays a crucial role in its reactivity. The benzene ring serves as a stable platform for the substitution reactions involving the chlorine and methoxy groups. The chloromethyl group (-CH2Cl) is particularly reactive due to the electrophilic nature of chlorine, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its potential as a building block for constructing bioactive molecules with applications in drug discovery.

In terms of applications, 1-chloro-5-(chloromethyl)-2,3-dimethoxybenzene has shown promise in the development of new pharmaceutical agents. Its ability to undergo various nucleophilic substitutions and additions makes it a versatile starting material for creating complex molecular architectures. For example, researchers have utilized this compound to synthesize novel antibiotics and anticancer agents with improved efficacy and reduced toxicity.

Furthermore, the compound's stability under certain reaction conditions has made it an attractive candidate for use in polymer chemistry. Recent investigations have demonstrated its potential as a monomer for synthesizing advanced polymers with tailored properties, such as high thermal stability and mechanical strength. These polymers could find applications in aerospace, electronics, and automotive industries.

The environmental impact of 1-chloro-5-(chloromethyl)-2,3-dimethoxybenzene has also been a topic of recent research. Studies have focused on understanding its biodegradation pathways and assessing its toxicity to aquatic organisms. Preliminary findings suggest that while the compound exhibits moderate toxicity under certain conditions, its environmental risk can be managed through proper handling and disposal practices.

In conclusion, 1-chloro-5-(chloromethyl)-2,3-dimethoxybenzene is a multifaceted compound with significant potential across various industries. Its unique chemical properties and versatile reactivity make it an invaluable tool in modern organic synthesis. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.